Cas no 171924-94-0 (Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester)

• Product Name: Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester
• CAS No: 171924-94-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 111432
• PubChem ID: 15215405
• Update Time: 2025-05-19

Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester
• Methyl 1-acetylcyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 1-acetyl-, methyl ester (9CI)
• 171924-94-0
• AKOS017483624
• methyl 1-acetylcyclopentane-1-carboxylate
• cyclopentanecarboxylic acid, 1-acetyl-, methyl ester
• EN300-370840

• Inchi： 1S/C9H14O3/c1-7(10)9(8(11)12-2)5-3-4-6-9/h3-6H2,1-2H3
• InChI Key： LNBQBXOKRKWVLJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.30880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester

Recent Advances in the Study of Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester (CAS: 171924-94-0)

Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester (CAS: 171924-94-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its cyclopentane backbone and ester functionality, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of anti-inflammatory, antiviral, and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of cyclopentane-based protease inhibitors. Researchers utilized 171924-94-0 as a key intermediate to develop novel inhibitors targeting viral proteases, showing promising activity against several RNA viruses. The study highlighted the compound's structural advantages, including its conformational rigidity and ability to mimic peptide bonds, making it particularly valuable for drug design.

In the field of oncology, recent preclinical investigations have explored derivatives of Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester as potential HDAC (histone deacetylase) inhibitors. A 2024 research paper in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold yielded compounds with selective inhibition of Class I HDACs, showing potent antitumor activity in vitro and in vivo models of solid tumors.

The compound's metabolic stability and pharmacokinetic properties have also been the subject of recent investigations. A 2023 ADMET study published in European Journal of Pharmaceutical Sciences examined the metabolic pathways of 171924-94-0 in human liver microsomes, revealing favorable stability profiles and identifying the major metabolites formed during biotransformation. These findings support the compound's potential as a drug candidate with improved metabolic characteristics.

Recent advances in synthetic methodology have also impacted research on this compound. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route for 171924-94-0 that improves yield and reduces environmental impact compared to traditional methods. The new process utilizes biocatalysis for key steps, demonstrating the growing trend toward sustainable chemistry in pharmaceutical manufacturing.

Emerging applications in drug delivery systems have been reported, where Cyclopentanecarboxylicacid, 1-acetyl-, methyl ester derivatives serve as linkers in prodrug designs. A recent study in Molecular Pharmaceutics (2024) demonstrated the compound's utility in creating pH-sensitive prodrugs that show targeted release in tumor microenvironments, potentially reducing systemic toxicity while maintaining therapeutic efficacy.

As research continues, the unique structural features of 171924-94-0 continue to inspire novel applications in medicinal chemistry. Current investigations are exploring its potential in addressing challenging drug targets, including protein-protein interactions and allosteric modulation of membrane receptors. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important focus in pharmaceutical development for years to come.